Nickel(II) oxide

Specification

• CAS No.: 1313-99-1
• Molecular Formula: NiO
• Molecular Weight: 74.693 g/mol
• IUPAC Name: nickel(2+);oxygen(2-)
• Standard InChI: InChI=1S/Ni.O/q+2;-2
• Standard InChI Key: KVAWBJDCAFOHRG-UHFFFAOYSA-N
• Impurities: Typical impurities, present at levels of 1% or less, include cobalt, copper, iron, and sulfur.
• SMILES: O=[Ni]
• Canonical SMILES: [O-2].[Ni+2]
• Colorform: Green powder; Greenish-black cubic crystals; Yellow when hot
• Melting Point: 3603 °F (NTP, 1992); 1955 °C

Introduction

Physical and Chemical Characteristics

Identification and Basic Properties

Nickel(II) oxide is identified by the following characteristics:

Property	Value
CAS Number	1313-99-1
Molecular Formula	NiO
Molecular Weight	74.69-74.71 g/mol
EC Number	215-215-7
Appearance	Gray to black powder (black NiO) or Green to dark green powder (green NiO)
Melting Point	1984°C
Specific Gravity	6.67
Crystal Structure	Rock salt (NaCl) structure
Sources:

Structural and Electronic Properties

NiO exhibits a cubic rock salt crystal structure similar to sodium chloride, with Ni²⁺ and O²⁻ ions arranged in a face-centered cubic lattice. This arrangement contributes to its unique electronic properties. NiO is considered a Mott-Hubbard insulator, with a band gap of approximately 3.6-4.0 eV.
The photoelectrochemical properties of NiO have been studied using single-crystal lithiated NiO. Research indicates a flat-band potential of +0.8 V (NHE), and optical data have been interpreted with an energy-level scheme using a value of approximately 3 eV for the Hubbard parameter defining the correlation splitting of the Ni 3d⁸ and Ni 3d⁹ configurations. The band edge transition is assigned to O 2p⁶→ Ni 3d⁹, with a suggested Ni 3d⁸–O 2p⁶ band-edge separation of approximately 1.4 eV.

Synthesis Methods

Conventional and Industrial Methods

Several methods exist for synthesizing nickel(II) oxide, each resulting in products with different morphologies and properties:

• Thermal Decomposition: This common method involves decomposing nickel compounds such as nickel hydroxide, nickel carbonate, or nickel nitrate at elevated temperatures. For example, nickel oxide nanoparticles with an average diameter of about 9 nm have been synthesized via thermal decomposition methods.

• Solid-State Reactions: These involve direct reactions between solid precursors at high temperatures. Nickel-o-phthalate complexes have been used as precursors through semisolid phase reaction methods to obtain NiO nanoparticles.

• Combustion Synthesis: Self-propagating low-temperature combustion synthesis using nickel salts with polyethylene glycol as fuel has been reported to produce NiO nanoparticles in the range of 20-40 nm.

Biogenic and Green Synthesis

Recent advances include environmentally friendly synthesis methods:

• Algal-Based Synthesis: A novel biological route for biosynthesis of NiO nanoparticles using marine macroalgae extract as a reducing and coating agent has been developed. XRD and TEM analyses revealed that phytosynthesized NiO nanoparticles are crystalline with a spherical shape and a mean particle size of 32.64 nm. These biogenic NiO nanoparticles exhibited a BET surface area of 45.59 m²/g.

• Plant-Based Synthesis: Various plant extracts have been used to synthesize NiO nanoparticles, offering advantages such as reduced environmental impact and potentially enhanced biocompatibility for medical applications.

Applications

Catalytic Applications

NiO exhibits significant catalytic activity for various reactions:

• Organic Synthesis: NiO nanoparticles have been employed as catalysts in organic synthesis, including the synthesis of pyridopyrimidine derivatives.

• Environmental Remediation: NiO-based catalysts have applications in environmental remediation processes, such as the degradation of pollutants.

Biomedical Applications

Emerging research has identified potential biomedical applications for NiO nanoparticles:

• Antimicrobial Agents: NiO nanoparticles demonstrate efficacy against fungal, bacterial, and viral infections.

• Anticancer Properties: Research has shown potential anticancer properties of specially formulated NiO nanoparticles, which could lead to innovative therapeutic approaches.

• Therapeutic Agents: NiO nanoparticles are being explored as novel therapeutic agents for numerous diseases, expanding their biomedical applications and potentially paving the way for innovative medical interventions.

Toxicological and Environmental Aspects

Toxicity Mechanisms

The toxicity of NiO depends significantly on its form (bulk vs. nanoparticle) and exposure route:

• Oxidative Stress: Both NiO nanoparticles (NiO-NPs) and bulk NiO (NiO-Bulk) have been shown to cause a strong increase in reactive oxygen species (ROS) formation, especially at high concentrations (1000 mg/L). This indicates cellular oxidative stress induction upon exposure to NiO.

• Photosynthetic Disruption: In studies with aquatic plants like Lemna gibba L., NiO-NPs and NiO-Bulk induced a strong inhibitory effect on the PSII quantum yield, indicating an alteration of photosynthetic electron transport performance.

• Cellular Toxicity Mechanisms: The bioavailability of NiO is influenced by physicochemical properties. While nickel(II) oxide is known to be practically insoluble in water (limiting the release of free ionic Ni), the properties of NiO-NPs can be altered by aqueous solutions, modifying their bioavailability by changing their surface contact, charge, and solubility.

Human Health Effects

NiO presents several health concerns, particularly in occupational settings:

• Skin Sensitization: Exposure can result in "nickel itch," which includes skin sensitization and itching dermatitis.

• Respiratory Effects: NiO may cause irritation to the upper respiratory tract, potentially leading to asthma, conjunctivitis, and pulmonary fibrosis with chronic exposure.

• Carcinogenicity: Nickel(II) oxide has been classified as a carcinogen. Chronic exposure may result in lung and nasal cancer, and potentially sinus and laryngeal cancer. The hazard statements associated with NiO include H350i (may cause cancer by inhalation).

• Organ-Specific Effects: Studies have indicated evidence of carcinogenic activity of nickel oxide in male and female F344/N rats, with increased incidences of alveolar/bronchiolar adenoma or carcinoma and increased incidences of benign or malignant pheochromocytoma of the adrenal medulla.

Environmental Impact

The environmental behavior of NiO has been studied, particularly in aquatic systems:

• Aquatic Toxicity: Studies on the aquatic plant Lemna gibba L. have shown that NiO-NPs form agglomerations in aquatic environments, with a median diameter of particle size distribution of 596 nm. These agglomerations affect the interactions with the environment.

• Dissolution and Bioavailability: The formation of agglomerates affects the solubility of NiO-NPs in aquatic environments, resulting in very low concentrations of ionic nickel in the soluble fraction compared to the total mass of nanoparticles.

• Chronic Aquatic Toxicity: NiO has been associated with hazard statement H413, indicating it may cause long-lasting harmful effects to aquatic life.